Cas no 1822776-12-4 (2-[Amino(cyclopropyl)methyl]-4-bromo-3,5-dimethylphenol)

• Product Name: 2-[Amino(cyclopropyl)methyl]-4-bromo-3,5-dimethylphenol
• CAS No: 1822776-12-4
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5691846
• PubChem ID: 130059848
• Update Time: 2025-06-23

2-[Amino(cyclopropyl)methyl]-4-bromo-3,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1277070
• 1822776-12-4
• 2-[AMINO(CYCLOPROPYL)METHYL]-4-BROMO-3,5-DIMETHYLPHENOL
• Phenol, 2-(aminocyclopropylmethyl)-4-bromo-3,5-dimethyl-
• 2-[Amino(cyclopropyl)methyl]-4-bromo-3,5-dimethylphenol

• Inchi： 1S/C12H16BrNO/c1-6-5-9(15)10(7(2)11(6)13)12(14)8-3-4-8/h5,8,12,15H,3-4,14H2,1-2H3
• InChI Key： UYYRRSUYCXRZOX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(=C1C)C(C1CC1)N)O

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.475±0.06 g/cm3(Predicted)
• Boiling Point: 381.1±37.0 °C(Predicted)
• pka: 8.87±0.50(Predicted)

Additional information on 2-[Amino(cyclopropyl)methyl]-4-bromo-3,5-dimethylphenol

Professional Introduction to Compound with CAS No. 1822776-12-4 and Product Name: 2-[Amino(cyclopropyl)methyl]-4-bromo-3,5-dimethylphenol

The compound with the CAS number 1822776-12-4 and the product name 2-[Amino(cyclopropyl)methyl]-4-bromo-3,5-dimethylphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both amino and bromo substituents, along with a cyclopropylmethyl group, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the domain of molecular pharmacology has highlighted the importance of aromatic heterocycles in the design of novel therapeutic agents. The 2-[Amino(cyclopropyl)methyl]-4-bromo-3,5-dimethylphenol structure exemplifies this trend by incorporating multiple pharmacophoric elements that can interact with biological targets in complex ways. Specifically, the amino group serves as a potential hydrogen bond acceptor or donor, while the bromo substituent can enhance binding affinity through halogen bonding interactions. The cyclopropylmethyl moiety adds steric bulk, which can influence the compound's solubility and metabolic stability.

In the context of modern drug development, the 3,5-dimethylphenol core is particularly noteworthy. This motif is frequently encountered in natural products and synthetic ligands due to its ability to modulate enzyme activity and receptor binding. For instance, derivatives of this scaffold have been explored for their potential roles in treating inflammatory diseases and neurological disorders. The bromine atom at the 4-position further enhances the compound's utility by providing a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 2-[Amino(cyclopropyl)methyl]-4-bromo-3,5-dimethylphenol is its potential as a building block for more complex molecules. Researchers have leveraged similar structures to develop inhibitors targeting enzymes such as kinases and cyclases, which are pivotal in cancer signaling pathways. The cyclopropyl ring, in particular, has been shown to improve binding affinity by restricting conformational flexibility in protein-ligand interactions. This structural feature is increasingly recognized as a key factor in designing high-affinity small-molecule inhibitors.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include bromination of a precursor aromatic ring followed by selective functionalization at the 2-position with an amino(cyclopropyl)methyl group. Advances in catalytic methods have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in constructing the desired carbon-carbon bonds with high precision.

From a computational chemistry perspective, 2-[Amino(cyclopropyl)methyl]-4-bromo-3,5-dimethylphenol has been subjected to extensive molecular modeling studies to elucidate its binding mode with biological targets. Quantum mechanical calculations have revealed that the compound adopts specific conformations that optimize interactions with protein active sites. These insights have guided medicinal chemists in designing analogs with enhanced potency and selectivity. The integration of machine learning algorithms has further accelerated this process by predicting optimal modifications based on large datasets of known bioactive compounds.

The pharmacological evaluation of this compound has yielded promising results in preclinical studies. Initial assays have demonstrated its ability to modulate key signaling pathways involved in diseases such as diabetes and cardiovascular disorders. The combination of structural features makes it a compelling candidate for further development into a therapeutic agent. However, challenges remain in optimizing pharmacokinetic properties such as solubility and bioavailability. Efforts are underway to address these issues through structural modifications guided by computational predictions.

Future directions in research may explore derivatives of 2-[Amino(cyclopropyl)methyl]-4-bromo-3,5-dimethylphenol that exhibit improved pharmacological profiles or novel mechanisms of action. For example, incorporating additional functional groups could enhance receptor selectivity or prolong drug efficacy through prodrug strategies. Additionally, exploring alternative synthetic routes could reduce production costs and improve sustainability in pharmaceutical manufacturing.

In summary,2-[Amino(cyclopropyl)methyl]-4-bromo-3,5-dimethylphenol (CAS No. 1822776-12-4) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of pharmaceutical innovation for years to come.